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Compound of Interest

Compound Name: 15-Crown-5

Cat. No.: B104581

For Immediate Release

This whitepaper provides a detailed overview of the fundamental properties, experimental
protocols, and key applications of 15-Crown-5, a versatile macrocyclic ether essential for
various scientific disciplines, including chemistry, biology, and materials science. This guide is
intended for researchers, scientists, and professionals in drug development seeking a thorough
understanding of this important compound.

Core Properties of 15-Crown-5

15-Crown-5, with the chemical formula (C2H4O)s, is a cyclic pentamer of ethylene oxide.[1] It
functions as a crown ether, a class of compounds known for their ability to selectively bind
specific cations within their central cavity. This unique characteristic makes 15-Crown-5 an
invaluable tool in a multitude of research and industrial applications.

Physical and Chemical Data

The fundamental physical and chemical properties of 15-Crown-5 are summarized in the table
below for easy reference.
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Property Value Citations
Molecular Formula C10H2005 [21[31[41[5]
Molecular Weight 220.26 g/mol

Colorless to faintly yellow,

Appearance ] o
clear viscous liquid
Density 1.113 g/mL at 20 °C
Boiling Point 93-96 °C at 0.05 mmHg
Melting Point -20 °C
Refractive Index (n20/D) 1.465
. Miscible with water and various
Solubility ]
organic solvents
CAS Number 33100-27-5

Cation Binding and Selectivity

A defining feature of 15-Crown-5 is its ability to form stable complexes with various cations.
The cavity of the 15-Crown-5 molecule is particularly well-suited for the sodium cation (Na*),
leading to high selectivity for this ion. The stability of these complexes is quantified by the
stability constant (log K), which is influenced by the solvent system.

Stability Constants (log K) of 15-Crown-5 with Alkali
Metal Cations

The following table presents the logarithm of the stability constants for the 1:1 complexes of 15-
Crown-5 with several alkali metal cations in different solvents.
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Cation Solvent log K Citations
Li* Propylene Carbonate >4

Na* Propylene Carbonate 3.39

K+ Propylene Carbonate 2.64

Rb* Propylene Carbonate 1.95

Cs* Propylene Carbonate 1.65

Na* Acetonitrile 3.28

K+ Acetonitrile 2.50

Na* Methanol 3.33

K+ Methanol 2.68

Key Applications and Experimental Protocols

15-Crown-5 is utilized in a wide range of applications, primarily due to its cation-binding
capabilities. It is extensively used as a phase transfer catalyst, in the construction of ion-
selective electrodes, and as a complexing agent in organic synthesis.

Phase Transfer Catalysis

15-Crown-5 can facilitate reactions between reactants in immiscible phases (e.g., a solid and a
liquid) by transporting a cation from one phase to another. This "solubilizes" the cation's
counter-anion in the organic phase, rendering it highly reactive.
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Caption: Mechanism of 15-Crown-5 as a phase transfer catalyst.

Experimental Protocol: Williamson Ether Synthesis
using 15-Crown-5

The Williamson ether synthesis is a classic organic reaction for the formation of ethers. The
use of 15-Crown-5 as a phase transfer catalyst can significantly improve the reaction rate and
yield, especially when using solid inorganic bases.

Materials:

Alkyl halide (e.g., 1-bromobutane)

Alcohol (e.g., benzyl alcohol)

Potassium hydroxide (KOH) pellets

15-Crown-5

Anhydrous toluene
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o Standard laboratory glassware (round-bottom flask, condenser, magnetic stirrer, etc.)

» Equipment for extraction and purification (separatory funnel, rotary evaporator,
chromatography supplies)

Procedure:

» To a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add
potassium hydroxide pellets (1.2 equivalents).

e Add the alcohol (1.0 equivalent) and anhydrous toluene.

e Add a catalytic amount of 15-Crown-5 (e.g., 0.05 equivalents).

 Stir the mixture vigorously at room temperature for 15 minutes.

o Add the alkyl halide (1.1 equivalents) dropwise to the reaction mixture.

o Heat the reaction mixture to reflux and monitor the reaction progress using thin-layer
chromatography (TLC).

o Upon completion, cool the reaction mixture to room temperature.

e Quench the reaction by adding water.

o Transfer the mixture to a separatory funnel and separate the organic layer.
e Wash the organic layer with water and brine.

o Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced
pressure.

 Purify the crude product by column chromatography to obtain the desired ether.

lon-Selective Electrodes

The selective binding of 15-Crown-5 to Na* makes it an excellent ionophore for the fabrication
of sodium-selective electrodes. These electrodes are used to measure the concentration of
sodium ions in various samples, including biological fluids.
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Caption: Schematic of a 15-Crown-5 based ion-selective electrode.
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Experimental Protocol: Determination of Cation Binding
Constant by Conductometric Titration

Conductometric titration is a common method to determine the stability constant of a crown
ether-cation complex. The principle relies on the change in molar conductivity of a salt solution
upon the addition of the crown ether.

Materials:

o A salt of the cation of interest (e.g., NaCl)
e 15-Crown-5

o A suitable solvent (e.g., acetonitrile)

e Conductivity meter and cell

e Microburette

e Volumetric flasks

Procedure:

e Prepare a stock solution of the metal salt of a known concentration (e.g., 1 x 1073 M) in the
chosen solvent.

e Prepare a stock solution of 15-Crown-5 of a known, higher concentration (e.g., 2 x 1072 M)
in the same solvent.

e Place a known volume of the metal salt solution into the conductivity cell and measure the
initial molar conductivity.

« Titrate the salt solution by adding small, precise aliquots of the 15-Crown-5 solution using a
microburette.

» Record the molar conductivity after each addition and equilibration.

o Continue the titration until the molar ratio of [15-Crown-5]/[Cation] is approximately 2-3.
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» Plot the molar conductivity as a function of the molar ratio.

e The stability constant (K) can be calculated by fitting the experimental data to a suitable
binding model using non-linear regression analysis.

Conclusion

15-Crown-5 is a powerful and versatile tool for researchers across numerous scientific fields.
Its well-defined structure and selective cation binding properties enable a wide range of
applications, from facilitating complex organic syntheses to the development of sensitive
analytical devices. This guide provides a foundational understanding of its core properties and
practical methodologies to aid in its effective application in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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